1-((1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl)-4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepane

• IUPAC Name: 1-(1-ethyl-2-methylimidazol-4-yl)sulfonyl-4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepane
• InChI: InChI=1S/C15H24N6O4S2/c1-4-19-12-15(17-13(19)2)27(24,25)21-7-5-6-20(8-9-21)26(22,23)14-10-16-18(3)11-14/h10-12H,4-9H2,1-3H3
• InChI Key: ABHHMTVUDQSFMI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(N=C1C)S(=O)(=O)N2CCCN(CC2)S(=O)(=O)C3=CN(N=C3)C
• Molecular Formula: C15H24N6O4S2
• Molecular Weight: 416.5 g/mol

Description

1-((1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl)-4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepane is a useful research compound. Its molecular formula is C15H24N6O4S2 and its molecular weight is 416.52. The purity is usually 95%.
BenchChem offers high-quality 1-((1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl)-4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl)-4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepane including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques and Heterocyclic Compounds

• Convenient Synthesis of N-Heterocycle-Fused Tetrahydro-1,4-diazepinones : A study by Dzedulionytė et al. (2022) explored the synthesis of tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-4-ones and related compounds through a regioselective strategy. This work underscores the utility of diazepane derivatives in constructing complex heterocyclic structures, which are of interest for their biological activities and potential pharmaceutical applications (Dzedulionytė et al., 2022).

• Activation Groups for Ring Expansion : Dean and Park (1976) investigated the reaction between 3-ethoxycarbonylcoumarin and diazoethane, highlighting the role of sulfonyl groups in facilitating ring expansion to yield various heterocyclic compounds. This study illustrates the chemical versatility of sulfonyl-activated compounds in synthetic organic chemistry (Dean & Park, 1976).

• Diazotransfer Reagents : The development of imidazole-1-sulfonyl azide hydrochloride as a new diazotransfer reagent by Goddard-Borger and Stick (2007) demonstrates the importance of sulfonyl-substituted imidazoles in synthesizing diazo compounds. This reagent facilitates the conversion of primary amines into azides and activated methylene substrates into diazo compounds, offering a practical tool for the synthesis of diverse nitrogen-containing heterocycles (Goddard-Borger & Stick, 2007).

• Multicomponent Synthesis of Diazepanes : A study by Banfi et al. (2007) on the Ugi multicomponent reaction followed by an intramolecular SN2 reaction led to the synthesis of 1-sulfonyl 1,4-diazepan-5-ones. This method showcases the synthesis of diazepane rings, highlighting the potential of sulfonyl groups in constructing complex molecules through multicomponent reactions (Banfi et al., 2007).